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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B031775 Get Quote

This technical support center provides essential information on the health effects and exposure

limits of Tert-Butyl Mercaptan (TBM), a common odorant for natural gas. The following

resources are intended for researchers, scientists, and drug development professionals

working with this compound.

Frequently Asked Questions (FAQs)
Q1: What is Tert-Butyl Mercaptan (TBM) and what are its primary uses in a laboratory

setting?

Tert-Butyl Mercaptan (TBM), also known as 2-methyl-2-propanethiol, is a volatile, colorless

liquid with a strong, disagreeable odor. In laboratory and industrial settings, it is primarily used

as an odorant for natural gas to aid in leak detection. It is also utilized as a chemical

intermediate in the synthesis of other compounds.

Q2: What are the primary health effects associated with TBM exposure?

Exposure to TBM can cause a range of health effects depending on the concentration and

duration of exposure.

Inhalation: Inhalation is the most common route of exposure. Low-level exposure can lead to

irritation of the eyes, nose, and throat, as well as headaches, nausea, and dizziness. Higher

concentrations can cause more severe respiratory irritation, pulmonary edema, and central

nervous system depression.
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Skin and Eye Contact: Direct contact with liquid TBM can cause skin and eye irritation.

Ingestion: Ingestion of TBM can cause gastrointestinal irritation.

Q3: What are the established occupational exposure limits for TBM?

Various regulatory agencies have established occupational exposure limits to protect workers

from the adverse health effects of TBM. These limits are summarized in the table below.

Exposure Limits for Tert-Butyl Mercaptan (TBM)
Regulatory Agency Exposure Limit Notes

Occupational Safety and

Health Administration (OSHA)

Permissible Exposure Limit

(PEL): 10 ppm (30 mg/m³)

8-hour time-weighted average

(TWA)

National Institute for

Occupational Safety and

Health (NIOSH)

Recommended Exposure Limit

(REL): 0.5 ppm (1.5 mg/m³)
10-hour TWA

American Conference of

Governmental Industrial

Hygienists (ACGIH)

Threshold Limit Value (TLV):

0.5 ppm (1.8 mg/m³)
8-hour TWA

Troubleshooting Guide: Common Issues in TBM
Handling
Issue 1: Persistent Odor in the Laboratory

Possible Cause: Inadequate ventilation or a small leak in the experimental setup.

Solution:

Ensure all work with TBM is conducted in a properly functioning chemical fume hood.

Check all connections and seals in your apparatus for leaks using a suitable leak detection

solution.

Verify that the fume hood's airflow is optimal.
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Issue 2: Skin or Eye Irritation After Handling TBM

Possible Cause: Direct contact with liquid TBM due to improper personal protective

equipment (PPE).

Solution:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

For eye contact, use an emergency eyewash station.

Seek medical attention if irritation persists.

Review and reinforce proper PPE protocols, including the use of chemical-resistant gloves

and safety goggles.

Experimental Protocols
Protocol 1: In Vitro Cytotoxicity Assay for TBM

This protocol outlines a method to assess the cytotoxic effects of TBM on a cell line (e.g., A549

human lung carcinoma cells).

Methodology:

Cell Culture: Culture A549 cells in RPMI-1640 medium supplemented with 10% fetal bovine

serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

TBM Treatment: Seed cells in a 96-well plate. After 24 hours, expose the cells to various

concentrations of TBM (e.g., 0.1, 1, 10, 100 µM) for 24, 48, and 72 hours.

MTT Assay: After treatment, add MTT solution to each well and incubate for 4 hours.

Data Analysis: Add DMSO to dissolve the formazan crystals and measure the absorbance at

570 nm using a microplate reader. Cell viability is expressed as a percentage of the control

group.
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Caption: Workflow for an in vitro cytotoxicity assay of TBM.
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Caption: Health effects of TBM exposure at different concentrations.

To cite this document: BenchChem. [Technical Support Center: Tert-Butyl Mercaptan (TBM)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031775#health-effects-and-exposure-limits-for-tbm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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